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Compound of Interest

Compound Name: Kushenol O

Cat. No.: B15588613

This document provides crucial safety and logistical information for the proper handling and
disposal of Kushenol O, a flavonoid compound. The following procedures are designed to
ensure the safety of laboratory personnel and to maintain compliance with standard hazardous

waste regulations. This guidance is intended for researchers, scientists, and drug development
professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Kushenol O was publicly available at the
time of this writing. The following disposal procedures are based on best practices for handling
and disposing of phenolic and flavonoid compounds, which share structural similarities with
Kushenol O. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines and requirements.

Properties of Kushenol O

A summary of the known physical and chemical properties of Kushenol O is provided below.
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Property Value

Molecular Formula C27H30013

Molecular Weight 562.52 g/mol
Appearance White to off-white solid
Storage (Neat) 4°C, protect from light

-80°C for up to 6 months; -20°C for up to 1

Storage (In Solvent
ge ( ) month. Protect from light.

Experimental Protocols: Disposal of Kushenol O

The following step-by-step protocol outlines the recommended procedure for the disposal of
Kushenol O and materials contaminated with it.

Personnel Protective Equipment (PPE): Before handling Kushenol O, ensure you are wearing

the appropriate PPE:

o Safety goggles

o Laboratory coat

« Nitrile gloves
Disposal Procedure:

e Segregation of Waste:

o All materials contaminated with Kushenol O, including unused product, solutions, pipette
tips, tubes, and gloves, must be treated as hazardous chemical waste.

o Do not mix Kushenol O waste with other waste streams unless explicitly permitted by

your institution's EHS guidelines.

e Waste Collection:
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o Collect all solid and liquid waste contaminated with Kushenol O in a designated, sealable,
and puncture-proof hazardous waste container.[1]

o Ensure the container is compatible with chemical waste.
e Labeling:
o Affix a hazardous waste label to the container.[1]

o Clearly write the full chemical name ("Kushenol O") and any other required information on
the label.

o Storage of Waste Container:
o Keep the waste container sealed when not in use.[1]

o Store the container in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Waste Pickup:

o When the container is approximately 90% full, arrange for a hazardous waste pickup
through your institution's EHS department.[1]

o Do not dispose of Kushenol O or any materials contaminated with it down the drain or in
the regular trash.[1]

Logical Workflow for Kushenol O Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Kushenol O.
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Caption: Workflow for the safe disposal of Kushenol O waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15588613?utm_src=pdf-body-img
https://www.benchchem.com/product/b15588613?utm_src=pdf-body
https://www.benchchem.com/product/b15588613?utm_src=pdf-custom-synthesis
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.benchchem.com/product/b15588613#kushenol-o-proper-disposal-procedures
https://www.benchchem.com/product/b15588613#kushenol-o-proper-disposal-procedures
https://www.benchchem.com/product/b15588613#kushenol-o-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15588613?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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